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Bicine Buffer: A Technical Guide for Biological
Research
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Effective pH Range and Applications of Bicine Buffer.

Bicine, or N,N-bis(2-hydroxyethyl)glycine, is a zwitterionic buffer agent first described by

Norman Good and colleagues. It is widely utilized in biochemistry and molecular biology for its

effective buffering capacity in the slightly alkaline pH range of 7.6 to 9.0.[1][2] Its

biocompatibility and minimal interaction with biological components make it a valuable tool in a

variety of experimental contexts, from enzyme assays to protein crystallization.[2][3] This guide

provides a comprehensive overview of Bicine buffer, including its physicochemical properties,

preparation, and key applications in biological research.

Core Properties and Effective pH Range
Bicine's utility as a biological buffer stems from its pKa of approximately 8.26 at 25°C, which

provides a stable pH environment between 7.6 and 9.0.[1] A crucial consideration for

researchers is the temperature dependence of the buffer's pKa. The pH of a Bicine buffer

solution will change with temperature, a factor that must be accounted for in temperature-

sensitive experiments. The temperature coefficient of Bicine's pKa (ΔpKa/°C) is -0.018,

meaning the pKa decreases as the temperature rises.
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Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative data for Bicine
buffer.

Property Value Reference(s)

Molecular Weight 163.17 g/mol

pKa (at 25°C) 8.26

Effective pH Range 7.6 – 9.0

ΔpKa/°C -0.018 -

Temperature (°C) Calculated pKa

4 8.63

20 8.35

25 8.26

37 8.04

Experimental Protocols
Preparation of a 1 M Bicine Stock Solution (pH 8.3)
This protocol describes the preparation of a 1 M stock solution of Bicine buffer. This stock can

then be diluted to the desired final concentration for various applications.

Materials:

Bicine (MW: 163.17 g/mol )

High-purity, deionized water

10 N NaOH solution

Calibrated pH meter
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Stir plate and stir bar

Volumetric flask (1 L)

Procedure:

Weigh out 163.17 g of Bicine powder.

Add the Bicine powder to a beaker containing approximately 800 mL of deionized water.

Stir the solution until the Bicine is completely dissolved.

Slowly add 10 N NaOH to the solution while continuously monitoring the pH with a calibrated

pH meter. Adjust the pH to 8.3.

Transfer the solution to a 1 L volumetric flask.

Add deionized water to bring the final volume to 1 L.

The 1 M Bicine stock solution can be stored at room temperature.

Bicine-Containing Buffer for Western Blot Transfer
Bicine is a component of an effective transfer buffer for Western blotting, particularly for

membrane proteins.

20X Bicine/Bis-Tris Transfer Buffer Recipe:

Component Amount for 125 mL Final 1X Concentration

Bicine 10.2 g 25 mM

Bis-Tris 13.1 g 25 mM

EDTA 0.75 g 1 mM

Procedure for 20X Stock:

Dissolve the Bicine, Bis-Tris, and EDTA in 100 mL of ultrapure water.
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Mix well and adjust the final volume to 125 mL with ultrapure water.

Store the 20X stock solution at 4°C for up to 6 months.

To prepare 1X Transfer Buffer:

Dilute the 20X stock solution 1:20 with a solution of 20% methanol in deionized water. The pH

of the 1X buffer should not be adjusted.

Applications in Biological Research and Drug
Development
Bicine buffer's characteristics make it suitable for a range of applications where maintaining a

stable, slightly alkaline pH is critical.

Enzyme Assays: Many enzymes exhibit optimal activity in the pH range of 8.0 to 9.0. Bicine
provides a stable environment for studying enzyme kinetics and for high-throughput

screening of enzyme inhibitors.

Protein Crystallization: The process of obtaining protein crystals for structural studies is

highly dependent on the solution's pH. Bicine is often included in crystallization screening

kits due to its effectiveness in this pH range.

Electrophoresis: Bicine has been used in buffer systems for polyacrylamide gel

electrophoresis (PAGE), particularly for the separation of membrane proteins, where it has

shown enhanced resolution compared to standard glycine-based systems.

Mandatory Visualizations
The following diagrams illustrate common experimental workflows where Bicine buffer can be

effectively utilized.
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Enzyme Inhibition Assay Workflow

Preparation Assay Execution Data Analysis

Prepare Assay Buffer
(e.g., with Bicine, pH 8.0) Prepare Enzyme Solution Prepare Substrate Solution Incubate Enzyme

with InhibitorPrepare Inhibitor Dilutions Initiate Reaction
with Substrate

Measure Product Formation
(e.g., Spectrophotometry)

Calculate Inhibition
and IC50

Click to download full resolution via product page

Caption: Workflow for an enzyme inhibition assay.
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Western Blot Transfer Workflow

1. SDS-PAGE Separation
of Proteins

2. Equilibrate Gel and Membrane
in 1X Bicine/Bis-Tris Transfer Buffer

3. Assemble Transfer Stack
(Sponge-Filter Paper-Gel-Membrane-Filter Paper-Sponge)

4. Electrotransfer of Proteins
to Membrane

5. Block Membrane

6. Incubate with
Primary Antibody

7. Incubate with
Secondary Antibody

8. Detection
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Caption: Key steps in a Western blot transfer.
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Protein Crystallization Workflow

Protein Preparation Crystallization Screening Crystal Optimization

Purify Target Protein
Buffer Exchange into
Crystallization Buffer

(e.g., containing Bicine)
Concentrate Protein

Set up Crystallization
Screening Plates

(e.g., Hanging Drop)

Incubate and Monitor
for Crystal Growth

Optimize Crystal
Growth Conditions

Harvest and Cryo-protect
Crystals
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Caption: General workflow for protein crystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b094160?utm_src=pdf-body-img
https://www.benchchem.com/product/b094160?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16718645/
https://pubmed.ncbi.nlm.nih.gov/16718645/
https://www.goldbio.com/products/bicine
http://www.abioreagents.com/Content/pdf/C8044%20%20Bicine%20Buffer.pdf
https://www.benchchem.com/product/b094160#bicine-buffer-effective-ph-range-for-biological-research
https://www.benchchem.com/product/b094160#bicine-buffer-effective-ph-range-for-biological-research
https://www.benchchem.com/product/b094160#bicine-buffer-effective-ph-range-for-biological-research
https://www.benchchem.com/product/b094160#bicine-buffer-effective-ph-range-for-biological-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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